Cas no 663611-73-2 ((2S)-2-amino-2-(3-chlorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-chlorophenyl)ethan-1-ol
• CAS No: 663611-73-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD12758101
• CID: 1006271
• PubChem ID: 59694427
• Update Time: 2025-04-20

(2S)-2-amino-2-(3-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3-chlorophenyl)ethanol
• (2S)-2-amino-2-(3-chlorophenyl) ethan-1-ol
• (2S)-2-Amino-2-(3-chlorophenyl)ethanol
• ACETAMIDE,N-ALLYL-2-(3,4-DIMETHOXYPHENYL)-
• Benzeneethanol,β-amino-3-chloro-,(βS)-
• (2S)-2-AMino-2-(3-chlorophenyl)ethan-1-ol
• (S)-3-chlorophenylglycynol
• (S)-2-amino-2-(3-chlorophenyl)ethan-1-ol
• AK143359
• 3-chlorophenylglycinol;
• (s)-3-chlorophenylglycinol
• AMGLY00004
• (s)-(+)-3-chlorophenylglycinol
• HLXHAXFWWGYXQW-MRVPVSSYSA-N
• (S)-(+)-3-chlorophenylglycinol;
• FCH866273
• EBD638445
• AM85370
• (S
• (S)-2-Amino-2-(3-chloro-phenyl)-ethanol
• (2S)-2-amino-2-(3-chlorophenyl)ethan-1-ol

• MDL： MFCD12758101
• Inchi： 1S/C8H10ClNO/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： HLXHAXFWWGYXQW-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CO)N

Computed Properties

• Exact Mass: 171.0452
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 46.2

Experimental Properties

• PSA: 46.25

(2S)-2-amino-2-(3-chlorophenyl)ethan-1-ol Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether